Cas no 35554-13-3 (1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide)
35554-13-3 structure
Product Name:1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
CAS No:35554-13-3
MF:C26H34O9
MW:490.542768955231
CID:920452
PubChem ID:282024
Update Time:2025-04-19
1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide Chemical and Physical Properties
Names and Identifiers
-
- 1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide
- HYDROXYBERSALDEGENIN, 16B, L-ACETATE
- DTXSID60956938
- HYDROXYBERSALDEGENIN, L-ACETATE
- NSC135080
- NSC-135080
- 35554-13-3
-
- Inchi: 1S/C26H34O9/c1-14(28)35-20-9-16(29)10-24(32)8-6-18-17(25(20,24)13-27)5-7-23(2)22(19(30)11-26(18,23)33)15-3-4-21(31)34-12-15/h3-4,12-13,16-20,22,29-30,32-33H,5-11H2,1-2H3
- InChI Key: BHCUFRCVBQJPII-UHFFFAOYSA-N
- SMILES: OC12CC(C(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)C(CC(CC3(CCC21)O)O)OC(C)=O)O
Computed Properties
- Exact Mass: 490.22032
- Monoisotopic Mass: 490.22028266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 35
- Rotatable Bond Count: 4
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 151Ų
Experimental Properties
- PSA: 150.59
1-(acetyloxy)-3,5,14,16-tetrahydroxy-19-oxobufa-20,22-dienolide Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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